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Compound of Interest

Compound Name:
3-methyl-1H-pyrazole-4-

carbaldehyde

Cat. No.: B051541 Get Quote

Technical Guide: 3-Methyl-1H-pyrazole-4-
carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-methyl-1H-pyrazole-4-
carbaldehyde, a heterocyclic aldehyde of significant interest in medicinal chemistry and

organic synthesis. This document outlines its chemical and physical properties, provides a

detailed experimental protocol for its synthesis, and illustrates the synthetic pathway.

Core Compound Data
3-Methyl-1H-pyrazole-4-carbaldehyde is a solid organic compound. Its key quantitative

properties are summarized in the table below for easy reference.
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Property Value Citations

CAS Number 112758-40-4 [1][2]

Molecular Formula C₅H₆N₂O [1]

Molecular Weight 110.11 g/mol [1][2]

Melting Point 105-110 °C [2]

Appearance Solid [2]

Purity (Assay) 97% [2]

Storage Temperature 2-8°C [2]

Synthesis of 3-Methyl-1H-pyrazole-4-carbaldehyde
The primary method for the synthesis of 3-methyl-1H-pyrazole-4-carbaldehyde is the

Vilsmeier-Haack reaction. This reaction is a widely used method for the formylation of electron-

rich aromatic and heterocyclic compounds.

Experimental Protocol: Vilsmeier-Haack Reaction
The following is a generalized protocol for the synthesis of pyrazole-4-carbaldehydes, which

can be adapted for 3-methyl-1H-pyrazole-4-carbaldehyde.

Materials:

3-Methyl-1H-pyrazole (starting material)

Phosphorus oxychloride (POCl₃)

N,N-Dimethylformamide (DMF)

Appropriate solvent (e.g., dichloromethane, dichloroethane)

Ice bath

Sodium bicarbonate solution (for neutralization)
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Extraction solvent (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Rotary evaporator

Purification apparatus (e.g., column chromatography)

Procedure:

Preparation of the Vilsmeier Reagent: In a flask equipped with a dropping funnel and a

magnetic stirrer, and under an inert atmosphere (e.g., nitrogen or argon), cool N,N-

dimethylformamide (DMF) in an ice bath. Add phosphorus oxychloride (POCl₃) dropwise to

the cooled DMF with constant stirring. This exothermic reaction forms the Vilsmeier reagent,

a chloroiminium salt.

Formylation Reaction: Dissolve the starting material, 3-methyl-1H-pyrazole, in an appropriate

solvent. Add this solution dropwise to the prepared Vilsmeier reagent while maintaining the

low temperature with the ice bath.

Reaction Monitoring: After the addition is complete, the reaction mixture is typically stirred at

room temperature or gently heated for a period of time, which can range from a few hours to

overnight. The progress of the reaction should be monitored by a suitable technique, such as

thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, carefully pour the reaction mixture into crushed ice.

Neutralize the acidic solution by the slow addition of a sodium bicarbonate solution until the

pH is neutral or slightly basic.

Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl

acetate. Combine the organic layers.

Drying and Concentration: Wash the combined organic layers with brine, dry over an

anhydrous drying agent like sodium sulfate, filter, and concentrate the solvent using a rotary

evaporator to obtain the crude product.
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Purification: Purify the crude 3-methyl-1H-pyrazole-4-carbaldehyde by a suitable method,

such as column chromatography on silica gel, to yield the pure product.

Synthetic Workflow
The following diagram illustrates the general workflow for the synthesis of 3-methyl-1H-
pyrazole-4-carbaldehyde via the Vilsmeier-Haack reaction.
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Caption: Synthetic workflow for 3-methyl-1H-pyrazole-4-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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